Vesicles composed of one simple single-tailed surfactant†
Chemical Communications Pub Date: 2014-05-09 DOI: 10.1039/C4CC02047B
Abstract
Novel vesicles formed spontaneously from the micelle solution of DTAB, a single-tailed surfactant (STS), mediated by a rough glass surface (RGS) without any additives. The obtained STS vesicles displayed good stability upon long-term storage, exposure to high temperatures, and freeze-thawing after the removal of RGS.
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Journal Name：Chemical Communications
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CAS no.: 30953-20-9
